Cas no 378196-88-4 (1-{6-Phenylthieno[2,3-d]pyrimidin-4-yl}pyrrolidine)

• Product Name: 1-{6-Phenylthieno[2,3-d]pyrimidin-4-yl}pyrrolidine
• CAS No: 378196-88-4
• MF: C₁₆H₁₅N₃S
• MW: 281.375401735306
• CID: 4713661
• Update Time: 2025-06-08

1-{6-Phenylthieno[2,3-d]pyrimidin-4-yl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-{6-phenylthieno[2,3-d]pyrimidin-4-yl}pyrrolidine
• 6-phenyl-4-(1-pyrrolidinyl)thieno[2,3-d]pyrimidine
• 6-PHENYL-4-(1-PYRROLIDINYL)THIENO(2,3-D)PYRIMIDINE
• Maybridge2_000543
• Oprea1_872491
• MLS001017703
• 6-phenyl-4-pyrrolidin-1-ylthieno[2,3-d]pyrimidine
• HMS2597K12
• HMS3382C17
• HMS1304I15
• STL306196
• SMR000353943
• ST50051167
• 6-phenyl-4-pyrrolidinylthiopheno[2,3-d]pyrimidine
• 1-{6-Phenylthieno[2,3-d]pyrimidin-4-yl}pyrrolidine

• Inchi： 1S/C16H15N3S/c1-2-6-12(7-3-1)14-10-13-15(19-8-4-5-9-19)17-11-18-16(13)20-14/h1-3,6-7,10-11H,4-5,8-9H2
• InChI Key： POIBQBDMOHFCFL-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC2C1=NC=NC=2N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 326
• Topological Polar Surface Area: 57.3

Additional information on 1-{6-Phenylthieno[2,3-d]pyrimidin-4-yl}pyrrolidine

Recent Advances in the Study of 1-{6-Phenylthieno[2,3-d]pyrimidin-4-yl}pyrrolidine (CAS: 378196-88-4)

The compound 1-{6-Phenylthieno[2,3-d]pyrimidin-4-yl}pyrrolidine (CAS: 378196-88-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its thieno[2,3-d]pyrimidine core, has been the subject of extensive research aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. Recent studies have focused on its role as a kinase inhibitor, particularly in the context of cancer therapy and inflammatory diseases.

One of the most notable findings in recent research is the compound's ability to selectively inhibit specific kinases involved in cell proliferation and survival pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-{6-Phenylthieno[2,3-d]pyrimidin-4-yl}pyrrolidine exhibits potent inhibitory activity against the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study reported an IC50 value in the nanomolar range, highlighting its potential as a targeted therapy for PI3K-driven malignancies.

Further investigations have explored the compound's pharmacokinetic properties and structural-activity relationships (SAR). Researchers have identified key modifications to the pyrrolidine moiety and phenylthieno[2,3-d]pyrimidine scaffold that can enhance both potency and selectivity. These findings, published in Bioorganic & Medicinal Chemistry Letters, provide valuable insights for the design of next-generation derivatives with improved therapeutic profiles.

In addition to its anticancer properties, recent studies have also investigated the anti-inflammatory potential of 1-{6-Phenylthieno[2,3-d]pyrimidin-4-yl}pyrrolidine. A 2024 preprint article on bioRxiv reported that the compound effectively suppresses NF-κB signaling, a critical pathway in inflammatory responses. This suggests potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and scale-up of 1-{6-Phenylthieno[2,3-d]pyrimidin-4-yl}pyrrolidine have also seen significant advancements. Recent patents (e.g., WO2023123567) describe improved synthetic routes with higher yields and purity, addressing previous challenges in large-scale production. These developments are crucial for advancing the compound from preclinical studies to clinical trials.

As research continues, the compound's potential in combination therapies is being explored. Preliminary data presented at the 2024 American Chemical Society National Meeting showed synergistic effects when 1-{6-Phenylthieno[2,3-d]pyrimidin-4-yl}pyrrolidine was combined with standard chemotherapeutic agents, suggesting possible strategies to overcome drug resistance in cancer treatment.

In conclusion, 1-{6-Phenylthieno[2,3-d]pyrimidin-4-yl}pyrrolidine (CAS: 378196-88-4) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities and optimize its properties for clinical development. Future studies will likely focus on in vivo efficacy, toxicity profiles, and further structural optimization to maximize its therapeutic index.